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For the diligent researcher, scientist, or drug development professional, the commitment to
safety extends beyond the synthesis and application of novel compounds to their responsible
disposal. Acetic acid, chloro(hydroxyimino)- (CAS No. 14337-42-9), a bifunctional organic
molecule, requires meticulous handling not only during its use but also through its entire
lifecycle, culminating in its final disposal. This guide provides an in-depth, procedural
framework for the safe management and disposal of this compound, grounded in established
chemical principles and regulatory standards. Our objective is to empower laboratory personnel
with the knowledge to manage this chemical waste stream safely, ensuring both personal and
environmental protection.

Hazard Profile and Risk Assessment: Understanding
the Compound

Acetic acid, chloro(hydroxyimino)- is an unlisted hazardous waste, meaning it does not have
its own specific EPA hazardous waste code. However, its chemical structure suggests it will
exhibit hazardous characteristics, namely Toxicity and Corrosivity.[1][2] The molecule combines
the hazards of a chlorinated organic acid with those of an oxime derivative.
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o Corrosivity (Characteristic Waste D002): The presence of the carboxylic acid group makes

the compound corrosive.[3] The parent compound, chloroacetic acid, is known to cause

severe skin burns and eye damage.[4][5][6]

» Toxicity: Chloroacetic acid is classified as toxic if swallowed, in contact with skin, or if

inhaled.[4][5] Organochlorine compounds, as a class, are often persistent and can pose

long-term environmental risks.[7]

o Reactivity and Stability: Oximes can be unstable and may decompose upon heating. The

ethyl ester of this compound, Ethyl 2-chloro-2-(hydroxyimino)acetate, is known to be

incompatible with strong oxidizing agents and strong bases.[8] Hazardous decomposition

products upon heating include toxic gases such as carbon monoxide, carbon dioxide,

nitrogen oxides (NOx), and hydrogen chloride gas.[8]

Quantitative Hazard Summary

Hazard
Classification

GHS Code (Inferred
from Analogs)

Description

Source(s)

Acute Toxicity (Oral,

Dermal, Inhalation)

H301, H311, H331

Toxic if swallowed, in
contact with skin, or if

inhaled.

[415](6]

Causes severe skin

Skin
) o H314 burns and eye [4115][6]
Corrosion/Irritation
damage.
_ Causes serious eye
Serious Eye Damage H318 [8]
damage.
May cause allergy or
Respirator asthma symptoms or
Py H334 PR
Sensitization breathing difficulties if
inhaled.
Aquatic Hazard Very toxic to aquatic
H400 _ [5]
(Acute) life.
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Pre-Disposal Handling and Personal Protective
Equipment (PPE)

Proper handling is the first step in a safe disposal workflow. All operations involving Acetic

acid, chloro(hydroxyimino)-, including transfer to a waste container, must be conducted in a

well-ventilated area, preferably inside a certified chemical fume hood.[4]

Mandatory PPE includes:

Eye Protection: Chemical splash goggles are required. For tasks with a high splash risk, a
face shield should be worn in addition to goggles.[2][9]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Gloves
should be inspected for integrity before each use.[2][4]

Body Protection: A flame-resistant laboratory coat must be worn.[4]

Respiratory Protection: If there is a risk of generating dust or aerosols outside of a fume
hood, a NIOSH-approved respirator is necessary.[4]

Spill Management Protocol

Accidental spills must be managed immediately to mitigate exposure and environmental

contamination.

Evacuate and Secure: Alert personnel in the immediate area and restrict access. Ensure
adequate ventilation. Do not attempt to clean up a large spill without appropriate training and
PPE.

Containment: For solid spills, carefully sweep or vacuum the material. Avoid generating dust.
For liquid spills, use an inert, non-combustible absorbent material like sand, earth, or
vermiculite to contain the spill.[4]

Collection: Using non-sparking tools, carefully collect the spilled material and absorbent into
a suitable, sealable container clearly labeled as "Hazardous Waste."[4]
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» Decontamination: Clean the spill area thoroughly with soap and water. All cleaning materials
(wipes, absorbents) are also considered hazardous waste and must be placed in the labeled
waste container.

o Reporting: Report the spill to your institution's Environmental Health and Safety (EHS)
department.

Step-by-Step Disposal Procedure

The primary and required method for disposal is through a licensed hazardous waste
management company.[10] In-laboratory pre-treatment may be considered only by trained
personnel to reduce the immediate hazards of corrosivity before collection, thereby making the
waste safer to store and handle.

Workflow for Disposal of Acetic Acid,
Chloro(hydroxyimino)-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b597289?utm_src=pdf-custom-synthesis#bc-rfq
http://www.esisresearch.org/Uploads/Documents/2018_hydrolysis_redox_kb_4slide.pdf
https://www.echemi.com/community/what-is-the-function-of-naoh-in-the-preparation-of-oximes_mjart2204103969_520.html
https://www.szabo-scandic.com/media/product_data/msds/SAC/SAC-MSDS-SACSC-211616.pdf
https://pdf.benchchem.com/2805/Safe_Disposal_of_O_3_4_dichlorophenyl_hydroxylamine_A_Step_by_Step_Guide.pdf
https://www.reed.edu/ehs/waste_management/waste-management-images/hazardous-laboratory-chemicals-disposal-guide-2003.pdf
https://www.vita-d-chlor.com/specs/awwarfdechlorguides.htm
https://www.dcceew.gov.au/sites/default/files/documents/disposal-wastes-containing-persistent-organic-pollutants.pdf
https://en.wikipedia.org/wiki/Oxime
https://chem.washington.edu/lecture-demos/bicarbonate-fizz
https://chem.washington.edu/lecture-demos/bicarbonate-fizz
https://syntheticdrugs.unodc.org/uploads/syntheticdrugs/res/library/safe-handling_html/Guidelines_for_the_safe_handling_and_disposal_of_chemicals_used_in_the_illicit_manufacture_of_drugs_ENG.pdf
https://www.benchchem.com/product/b597289/docs#a-guide-to-the-safe-disposal-of-acetic-acid-chloro-hydroxyimino
https://www.benchchem.com/product/b597289/docs#a-guide-to-the-safe-disposal-of-acetic-acid-chloro-hydroxyimino
https://www.benchchem.com/product/b597289/docs#a-guide-to-the-safe-disposal-of-acetic-acid-chloro-hydroxyimino
https://www.benchchem.com/product/b597289/docs#a-guide-to-the-safe-disposal-of-acetic-acid-chloro-hydroxyimino
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597289?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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